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Compound of Interest

Compound Name: L-Menthyl acetate

Cat. No.: B046590 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and storage

guidelines for L-Menthyl acetate (CAS No: 2623-23-6). The information is compiled from

multiple safety data sheets and chemical databases to ensure a thorough and reliable resource

for laboratory and development environments.

Chemical Identification and Physical Properties
L-Menthyl acetate is a naturally occurring ester of menthol, recognized for its minty, refreshing

aroma.[1] It is utilized in flavors, fragrances, cosmetics, and pharmaceutical applications.[1][2]

Table 1: Physical and Chemical Properties of L-Menthyl Acetate
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Property Value Source(s)

CAS Number 2623-23-6 [3]

Molecular Formula C₁₂H₂₂O₂ [3]

Molecular Weight 198.30 g/mol [3]

Appearance Colorless liquid [3][4]

Odor Minty, fruity, herbal, rose-like [1][5]

Boiling Point 228–230 °C [1][3]

Melting Point -84.5 °C [6]

Flash Point 77 - 98.5 °C (closed cup) [6][7]

Density 0.92 - 0.922 g/mL at 25 °C [1][2]

Solubility in Water
Slightly soluble (17 - 25.4

mg/L)
[1][3][4]

Partition Coefficient (log Kow) 4.39 [3]

Thermal Decomposition 435 °C [3]

Autoignition Temperature 254 °C [6]

Hazard Identification and Classification
L-Menthyl acetate is classified as a combustible liquid and is recognized as being toxic to

aquatic life with long-lasting effects.[3] While most studies indicate it is not a skin or eye irritant,

some sources suggest it may cause irritation and allergic skin reactions; therefore, caution is

advised.[3][4]

Table 2: GHS Hazard Classification for L-Menthyl Acetate
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Hazard Class Category Hazard Statement Source(s)

Flammable Liquids Category 4
H227: Combustible

liquid
[7]

Hazardous to the

aquatic environment,

acute hazard

Category 2
H401: Toxic to aquatic

life
[3]

Hazardous to the

aquatic environment,

long-term hazard

Category 2

H411: Toxic to aquatic

life with long lasting

effects

[3]

Skin Irritation

(Disputed)
Category 2

H315: Causes skin

irritation

Eye Irritation

(Disputed)
Category 2

H319: Causes serious

eye irritation

Skin Sensitization

(Disputed)
Category 1

H317: May cause an

allergic skin reaction

Signal Word: Warning

Hazard Pictograms:

GHS09: Environment (Mandatory)

GHS07: Exclamation Mark (Disputed, based on some classifications)

Toxicological Data
Toxicological assessments indicate that L-Menthyl acetate has low acute toxicity via oral and

dermal routes.[3]

Table 3: Acute Toxicity of L-Menthyl Acetate
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Test Type Route Species
Reported
Dosage

Methodolog
y

Source(s)

LD50 Oral Rat
> 5,000

mg/kg

Similar to

OECD

Guideline 401

[3][4]

LD50 Dermal Rabbit
> 5,000

mg/kg

Similar to

OECD

Guideline 402

[3][4]

Experimental Notes:

Skin Corrosion/Irritation: An in vitro assay determined the substance to be non-irritant.[3]

Human subject patch tests with 8% L-menthyl acetate in petrolatum produced no irritation.

[4]

Eye Irritation: A study on rabbits found the substance to be non-irritant to the eyes.

Sensitization: A maximization test on 25 human volunteers using 8% L-menthyl acetate in

petrolatum produced no sensitization reactions.[4]

Handling and Storage Protocols
Proper handling and storage are crucial to ensure safety and maintain the chemical's integrity.

Safe Handling
Handle in accordance with good industrial hygiene and safety practices.[3]

Avoid contact with skin and eyes.[1][6]

Avoid inhalation of vapor or mist.[6]

Use in well-ventilated areas.

Keep away from heat, sparks, open flames, and other ignition sources.[3][6]

Take precautionary measures against the buildup of electrostatic charge.[6]
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Do not eat, drink, or smoke when using this product.

Storage Conditions
Store in a cool, dry, and well-ventilated place.[1][6]

Keep containers tightly closed.[3][6]

Opened containers must be carefully resealed and kept upright to prevent leakage.[6]

Segregate from products that release odors.[3]

Avoid contact with strong acids, alkalis, or oxidizing agents.

Exposure Controls and Personal Protection
No specific occupational exposure limits are known for L-Menthyl acetate.[3]

Engineering Controls: Under normal use with adequate ventilation, special engineering

controls are not typically required. In conditions of high or prolonged use, local exhaust

ventilation should be implemented.[7]

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[6]

Hand Protection: Wear chemically resistant gloves, such as Nitrile rubber.[6]

Body Protection: Body protection should be selected based on the level of activity and

exposure. Impervious clothing is recommended.[3][7]

Respiratory Protection: If risk assessment indicates that air-purifying respirators are

necessary (e.g., in case of aerosol formation or insufficient ventilation), use a full-face

respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator

cartridges.[6]

Hygiene Measures: Wash hands before breaks and at the end of a shift. Store work clothing

separately.[3]

First-Aid and Emergency Procedures
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First-Aid Measures
Inhalation: Remove the person to fresh air and keep them at rest. Seek medical attention if

symptoms persist.

Skin Contact: Remove contaminated clothing immediately. Wash the affected area

thoroughly with soap and water.

Eye Contact: Flush eyes immediately with plenty of water for at least 15 minutes, holding the

eyelids open. Remove contact lenses if present and easy to do. Contact a physician if

irritation persists.

Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Never give anything by

mouth to an unconscious person. Seek medical advice.[6]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3][6]

Unsuitable Extinguishing Media: Do not use a direct water jet.[3]

Specific Hazards: The substance is a combustible liquid. Vapors are heavier than air and

may form explosive mixtures with air upon intense heating. Hazardous combustion products

include carbon oxides.

Protective Actions: Wear a self-contained breathing apparatus (SCBA).[3][6] Cool

endangered containers with a water spray.[6]

Accidental Release Measures
Personal Precautions: Evacuate personnel to safe areas. Ensure adequate ventilation and

remove all sources of ignition. Avoid breathing vapors.[6]

Environmental Precautions: Prevent further leakage or spillage. Do not allow the product to

enter drains, surface water, or groundwater.[3][6]
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Containment and Cleaning: For small spills, contain with an absorbent material (e.g., sand,

silica gel, sawdust).[3] For large spills, dike the spillage and pump off the product.[3] Dispose

of the absorbed material in accordance with local regulations.[3]

Stability and Reactivity
Reactivity: No hazardous reactions are expected if stored and handled as prescribed.[3]

However, it can form explosive mixtures with air on intense heating.

Chemical Stability: The product is stable under recommended storage conditions.[3]

Conditions to Avoid: Avoid extreme heat and all sources of ignition.[3]

Incompatible Materials: Avoid strong oxidizing agents, strong acids, and strong alkalis.

Hazardous Decomposition Products: No hazardous decomposition products are expected if

stored and handled as prescribed.[3] Carbon oxides may be liberated in a fire.

Workflow and Logical Diagrams
The following diagram illustrates a logical workflow for responding to a chemical spill of L-
Menthyl acetate in a laboratory setting.
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Immediate Response

Assessment & Preparation

Containment & Cleanup

Final Steps

Spill Occurs

Alert Personnel in Immediate Area

Evacuate Spill Zone

Assess Spill Size & Risk
(Small vs. Large)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

For any spill

Small Spill:
Cover with Absorbent Material

(Sand, Vermiculite)

Small

Large Spill:
Dike with Inert Material

LargeRemove Ignition Sources

Ensure Adequate Ventilation

Collect Absorbed Material
into a Labeled, Sealable Container

Clean Spill Area with Soap & Water

Dispose of Waste Container
as Hazardous Waste

(Follow Institutional Protocols)

Report Incident to Supervisor/
Safety Officer

Click to download full resolution via product page

Caption: Workflow for L-Menthyl Acetate Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046590?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

